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Compound of Interest

Compound Name: Zearalenone-13C18

Cat. No.: B15553303 Get Quote

For scientists and researchers dedicated to the accurate detection of zearalenone, the use of

certified reference materials (CRMs) is non-negotiable for method validation and quality control.

This guide provides a comparative overview of commercially available CRMs for zearalenone

analysis, supported by experimental data and detailed analytical protocols.

Zearalenone, a mycotoxin produced by Fusarium species, is a common contaminant in cereal

crops and their byproducts. Its estrogenic effects pose a health risk to both humans and

animals, necessitating reliable analytical methods for its detection and quantification. The

foundation of such reliable methods lies in the use of high-quality CRMs. This guide compares

two main categories of zearalenone CRMs: calibration solutions and matrix-matched materials.

Comparison of Zearalenone Calibration Solution
CRMs
Calibration solutions are ideal for instrument calibration, preparation of spiking solutions, and

recovery studies. The following table summarizes the specifications of zearalenone calibration

solution CRMs from various suppliers.
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Supplier/Distri
butor

Product
Name/ID

Concentration Solvent Notes

Sigma-Aldrich

(Supelco)
CRM46916 50 µg/mL Acetonitrile

Certified

reference

material.[1]

Sigma-Aldrich 34126 100 µg/mL Acetonitrile
Analytical

standard.[1]

Cifga CRM-00-ZON 65 ± 5 µg/g Acetonitrile
ISO 17034

accredited.[2]

Romer Labs

(Biopure™)

Zearalenone

Solid Standards
Crystalline Solid N/A

High-purity solid

material for

preparing custom

standards.[3]

Performance of Zearalenone Calibration Solutions:
An Inter-Supplier Study
A 2024 study provided a comprehensive comparison of zearalenone liquid reference standards

from ten global manufacturers. The study evaluated the accuracy of the certified concentrations

using both HPLC-Diode Array Detection (DAD) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Key Findings:

Accuracy: For HPLC-DAD, the target value rates for zearalenone ranged from 93.8% to

117.1%. With LC-MS/MS, the range was tighter, from 95.8% to 109.2%, indicating good

agreement with the certified values for most suppliers.

Precision: The relative standard deviation (RSD) for HPLC-DAD measurements averaged

0.60%, while for LC-MS/MS, it was 2.04%.

Impurities: The study identified the presence of zearalenone metabolites, such as

zearalanone and α/β-zearalenol, in some standards, highlighting the importance of purity

assessment.
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Comparison of Zearalenone Matrix CRMs
Matrix CRMs are essential for validating the entire analytical procedure, including extraction

and clean-up, as they mimic real-world samples. Below is a comparison of available

zearalenone matrix CRMs.

Supplier/Certifying
Body

Product Name/ID Matrix
Certified Value
(Zearalenone)

European Reference

Materials (ERM®)
ERM®-BC715 Maize Germ Oil 362 ± 22 µg/kg[4][5][6]

National Institute of

Metrology, China
GBW10218 Maize Powder 176 ± 15 µg/kg[7]

National Institute of

Metrology, China
GBW(E)100863

Corn/Peanut Blended

Vegetable Oil

36.1 ± 8.5 µg/kg[8][9]

[10]

Neogen

Zearalenone Corn

Mycotoxin Reference

Material

Corn

Various levels

available (e.g., low,

high).[11]

Trilogy Analytical

Laboratory

Zearalenone in Corn

Quality Control

Material

Corn

Multiple

concentrations

available (e.g., 20.8

ppb, 90.5 ppb, 945.8

ppb).[12]

Experimental Protocols for Zearalenone Analysis
Validation
The validation of an analytical method for zearalenone typically involves assessing parameters

such as linearity, accuracy (recovery), precision (repeatability and reproducibility), limit of

detection (LOD), and limit of quantification (LOQ). The following are detailed protocols for

HPLC with Fluorescence Detection (HPLC-FLD) and LC-MS/MS.
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General Workflow for Zearalenone Analysis

Sample Preparation

Instrumental Analysis

Data Processing

Weigh Sample

Extraction with Solvent
(e.g., Acetonitrile/Water)

Clean-up
(e.g., Immunoaffinity Column or SPE)

Chromatographic Separation
(HPLC or UPLC)

Detection
(FLD or MS/MS)

Quantification
(using CRM for calibration)

Method Validation
(Accuracy, Precision, etc.)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Validation Workflow

Method Development

Linearity & Range

SpecificityLOD & LOQ

Accuracy (Recovery)

Precision
(Repeatability & Reproducibility)

Robustness

Validated Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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